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Compound of Interest

Compound Name: 3,3-Dimethoxypentane

Cat. No.: B1624265

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known hazards and safety
precautions for 3,3-dimethoxypentane (CAS No. 25636-49-1). Due to the limited availability of
specific experimental safety data for this compound, this document emphasizes established
GHS classifications and outlines standard experimental protocols that should be referenced for
a thorough safety assessment. All professionals handling this substance are urged to apply
rigorous safety standards and conduct a comprehensive risk assessment before use.

Physicochemical and Hazard Identification

3,3-Dimethoxypentane is a clear, colorless liquid.[1] While it is utilized as a solvent and in the
manufacturing of fragrances and flavors, it possesses significant hazards that necessitate

careful handling.[1]

Table 1: Physical and Chemical Properties of 3,3-Dimethoxypentane
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Property Value Source
CAS Number 25636-49-1 [2][3][4]
Molecular Formula C7H1602 [11[2][3]
Molecular Weight 132.20 g/mol [41[5]
Boiling Point 59 °C @ 63 Torr [2][3]
Density 0.863 g/cm® @ 25 °C [2][3]
Flash Point Data not available [1]

Table 2: GHS Hazard Classification for 3,3-Dimethoxypentane

Hazard Class Category Hazard Statement Source
H225: Highly
Flammable Liquids 2 flammable liquid and [41[5]
vapor
Skin H315: Causes skin
: i 2 N [41[5]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
. 2A N [41[5]
Damage/Eye lrritation eye irritation
Specific Target Organ

o ] H335: May cause
Toxicity (Single 3 _ o [4][5]
respiratory irritation
Exposure)

Toxicological Profile

Specific quantitative toxicological data for 3,3-dimethoxypentane, such as LD50 (lethal dose,
50%) and LC50 (lethal concentration, 50%), are not readily available in public databases.[6][7]
The GHS classification indicates that the substance is harmful, warranting extreme caution.

Table 3: Summary of Toxicological Hazards
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Endpoint

Classification/Effect

Note

Acute Oral Toxicity

Category 4 (Harmful if

swallowed)

Based on H302 statement

from some suppliers.[8]

Acute Dermal Toxicity

Causes skin irritation

Based on GHS classification.

[4]1[5]

Acute Inhalation Toxicity

May cause respiratory irritation

Based on GHS classification.

[4115]

Eye Irritation

Causes serious eye irritation

Based on GHS classification.

[4]115]

Carcinogenicity, Mutagenicity,

Reproductive Toxicity

Data not available

No information found in

reviewed sources.

Safety Precautions and Handling

Based on the known hazards, the following safety precautions are mandatory when handling

3,3-dimethoxypentane.

Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood to minimize inhalation

exposure.

o Use explosion-proof electrical and lighting equipment.[9]

o Ensure eyewash stations and safety showers are readily accessible.[10]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles and a face shield.[8]

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and protective clothing

to prevent skin contact.[7]
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o Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA-approved respirator
with appropriate cartridges.[7]

Handling and Storage:

Keep away from heat, sparks, open flames, and other ignition sources.[9][10]

Ground and bond containers during transfer to prevent static discharge.[7][9]

Store in a tightly closed container in a cool, dry, and well-ventilated place.[7][9]

Avoid contact with strong oxidizing agents.[7]

Emergency Procedures

First-Aid Measures:

Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[7]

» Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek medical attention if irritation persists.[7]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes, lifting
the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek
immediate medical attention.[11][12]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[7]

Fire-Fighting Measures:

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COZ2), water spray, or
alcohol-resistant foam.[7]

o Unsuitable Extinguishing Media: Do not use a straight stream of water, as it may spread the
fire.[7]
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o Specific Hazards: The vapor is heavier than air and can travel to a source of ignition and
flash back.[7] Containers may explode when heated.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[7]

Spill and Leak Procedures:

Evacuate personnel from the area.

Remove all sources of ignition.

Ventilate the area.

Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a suitable,

closed container for disposal.[7]

Experimental Protocols for Safety Assessment

Specific experimental protocols for determining the safety profile of 3,3-dimethoxypentane are
not publicly documented. However, standardized test guidelines from organizations like the
Organisation for Economic Co-operation and Development (OECD) and ASTM International
are the internationally accepted methods for such assessments.[2][5][13] Researchers seeking
to generate safety data for this compound should refer to the following standard methods.

Diagram 1: General Workflow for Chemical Hazard Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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